Cas no 30129-52-3 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-phenyl- structure
30129-52-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-phenyl-
CAS No:30129-52-3
MF:C11H7ClN4
MW:230.653080224991
CID:3933118
PubChem ID:11615561
Update Time:2025-04-22

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-phenyl-
    • 4-Chloro-6-phenyl-1H-pyrazolo[3,4-d]pyrimidine
    • 30129-52-3
    • DTXSID001246376
    • Inchi: 1S/C11H7ClN4/c12-9-8-6-13-16-11(8)15-10(14-9)7-4-2-1-3-5-7/h1-6H,(H,13,14,15,16)
    • InChI Key: HRPLQFSPXMTKGQ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=NC(Cl)=C2C=NNC2=N1

Computed Properties

  • Exact Mass: 230.0359239Da
  • Monoisotopic Mass: 230.0359239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.5Ų
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